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Compound of Interest

Compound Name: Disperse Orange 44

Cat. No.: B3418293

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
carrier dyeing of synthetic fibers, particularly polyester, with C.I. Disperse Orange 44. The
information is intended to guide researchers in achieving optimal dyeing results, including good
color yield and fastness properties.

Introduction

Disperse Orange 44 is a monoazo disperse dye with the chemical formula C1sH15CINeO2.[1] It
is suitable for dyeing hydrophobic synthetic fibers such as polyester, acetate, and their blends,
yielding a reddish-orange shade.[1] Due to the highly crystalline and hydrophobic nature of
fibers like polyester, high temperatures (above 130°C) are typically required for dye molecules
to penetrate the fiber structure.[2][3] The carrier dyeing method serves as an effective
alternative, allowing for dyeing at lower temperatures, typically around the boil (90-100°C), by
utilizing chemical agents known as carriers.[2][4]

Carriers are organic compounds that accelerate the rate of dyeing by swelling the fibers, which
increases the intermolecular spaces and allows the dye molecules to diffuse more easily into
the polymer system.[2][5] Common carriers include aromatic compounds such as phenols,
biphenyls, and benzoates.[4] This method is particularly advantageous as it enables the use of
simpler equipment that operates at atmospheric pressure and can lead to improved levelness
of the dyeing.[2]
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Data Presentation
Fastness Properties of Disperse Orange 44 on Polyester

The following table summarizes the fastness properties of Disperse Orange 44 on polyester
fabric according to AATCC standards. The ratings are on a scale of 1 to 5, with 5 representing

excellent fastness.

Fastness Property Fading Staining
Ironing 5-6 4-5

Light 5

Perspiration 4-5 5
Washing 5 5

Data sourced from World Dye Variety.[1]

Typical Carrier Dyeing Recipe for Polyester

This table outlines a general recipe for the carrier dyeing of polyester with disperse dyes, which
is applicable for Disperse Orange 44. Concentrations are given as grams per liter (g/L) of the

dyebath.
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Component Concentration Purpose
Disperse Orange 44 0.5 - 2.0% (owf) Colorant
_ Swells fibers, aids dye
Carrier (e.g., Phenol-based) 3g/L -
diffusion
) ] Ensures uniform dye
Dispersing Agent 2g/L ] )
dispersion
Acetic Acid 1lg/L Maintains acidic pH (4-5.5)
Ammonium Sulfate 1-2 g/L pH buffer
) ) Ratio of fiber weight to dye
Liquor Ratio 1:10

bath volume

(owf: on the weight of fiber)[2]

Experimental Protocols
Pre-treatment of Synthetic Fibers

Before dyeing, it is crucial to properly prepare the synthetic fiber substrate to ensure optimal

and level dyeing.

» Desizing: For woven fabrics, impregnate the material with water and store for 24 hours at
room temperature. Subsequently, boil the fabric in distilled water for 30 minutes, followed by

washing and drying at room temperature.[3]

e Scouring: Boil the fiber material in a solution containing a non-ionic detergent for 15 minutes
to remove any oils, waxes, or other impurities. Rinse thoroughly with distilled water and dry
in a desiccator at room temperature.[3]

Carrier Dyeing Protocol for Polyester with Disperse
Orange 44

This protocol describes a typical laboratory-scale procedure for the carrier dyeing of polyester.
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e Dye Dispersion Preparation: Create a paste of the required amount of Disperse Orange 44
with a small quantity of a dispersing agent. Gradually add warm water to this paste to form a
fine, stable dispersion.[2]

o Dye Bath Preparation: Prepare the dye bath in a suitable vessel with the required volume of
water to achieve the desired liquor ratio (e.g., 1:10). Add the dispersing agent, carrier, and
acetic acid to the bath.[2]

e Dyeing Process:
o Set the initial temperature of the dye bath to 60°C.
o Introduce the pre-treated polyester fabric into the bath.

o Run the material in this blank bath for 15 minutes to ensure uniform absorption of the
carrier.[2]

o Add the prepared dye dispersion to the bath.

o Adjust the pH of the bath to 4-5.5 using acetic acid.[2]

o Gradually raise the temperature of the dye bath to 90°C over a period of 30 minutes.[2]
o Maintain the dyeing at 90°C for 60 minutes, ensuring gentle agitation of the fabric.[2]

e Post-Dyeing Treatment:

[¢]

Cool the dye bath down to 60°C.

o

Remove the dyed fabric and rinse it thoroughly with water.

[e]

Reduction Clearing: To improve wash fastness and remove any surface dye, treat the
fabric in a solution containing 2 g/L caustic soda and 2 g/L sodium hydrosulfite at 60-80°C
for 15-30 minutes.[6][7]

[¢]

Rinse the fabric again with warm and then cold water.

[e]

Dry the dyed fabric at room temperature.
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Visualizations
Experimental Workflow for Carrier Dyeing

The following diagram illustrates the key stages of the carrier dyeing process for synthetic
fibers with Disperse Orange 44.
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Carrier Dyeing Workflow for Disperse Orange 44
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Caption: Workflow of the carrier dyeing method.
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Signaling Pathway of Carrier Action in Dyeing

This diagram illustrates the mechanism by which carriers facilitate the dyeing of synthetic fibers
with disperse dyes.

Mechanism of Carrier Action in Dyeing
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Caption: Mechanism of carrier-assisted dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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